Cas no 957035-33-5 (3-(4-Bromo-1H-pyrazol-1-yl)-6-chloropyridazine)

3-(4-Bromo-1H-pyrazol-1-yl)-6-chloropyridazine is a heterocyclic compound featuring both pyrazole and pyridazine moieties, making it a versatile intermediate in organic synthesis and pharmaceutical research. The presence of bromo and chloro substituents enhances its reactivity, facilitating cross-coupling reactions such as Suzuki or Buchwald-Hartwig amination. Its structural framework is valuable for constructing complex molecules, particularly in medicinal chemistry for drug discovery. The compound's stability under standard conditions ensures reliable handling and storage. Its precise functional group arrangement allows for selective modifications, enabling the development of targeted bioactive compounds. This makes it a useful building block for researchers exploring novel therapeutic agents or agrochemicals.

3-(4-Bromo-1H-pyrazol-1-yl)-6-chloropyridazine structure

957035-33-5 structure

Product Name:3-(4-Bromo-1H-pyrazol-1-yl)-6-chloropyridazine

CAS No:957035-33-5

MF:C₇H₄BrClN₄

MW:259.490458488464

MDL:MFCD09475884

CID:802713

PubChem ID:26369847

Update Time:2025-05-28

3-(4-Bromo-1H-pyrazol-1-yl)-6-chloropyridazine Chemical and Physical Properties

Names and Identifiers

- 3-(4-Bromo-1H-pyrazol-1-yl)-6-chloropyridazine
- Pyridazine,3-(4-bromo-1H-pyrazol-1-yl)-6-chloro-
- BS-33375
- MFCD09475884
- 957035-33-5
- AKOS010264383
- 3-(4-bromopyrazol-1-yl)-6-chloropyridazine
- 3-(4-bromopyrazol-1-yl)-6-chloro-pyridazine
- DTXSID80649991
- A845392
- MDL： MFCD09475884
- Inchi： 1S/C7H4BrClN4/c8-5-3-10-13(4-5)7-2-1-6(9)11-12-7/h1-4H
- InChI Key： KPQXONXRLAIKLB-UHFFFAOYSA-N
- SMILES： BrC1C=NN(C=1)C1=CC=C(N=N1)Cl

Computed Properties

Exact Mass: 257.931
Monoisotopic Mass: 257.931
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 182
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.8
Topological Polar Surface Area: 43.6A^2

Experimental Properties

Density: 1.92
Boiling Point: 419.5 °C at 760 mmHg
Flash Point: 207.5 °C

3-(4-Bromo-1H-pyrazol-1-yl)-6-chloropyridazine Pricemore >>

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